Cas no 339009-97-1 (N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide)

• Product Name: N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide
• CAS No: 339009-97-1
• CID: 4648339
• Update Time: 2025-06-08

N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide

Additional information on N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide

N-(3-Cyanophenyl)-3-Nitrobenzene-1-carboximidamide: A Comprehensive Overview

N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide (CAS No. 339009-97-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential therapeutic applications and underlying mechanisms of action.

The molecular structure of N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide consists of a benzene ring substituted with a cyano group and a nitro group, linked to an imidamide functional group. This combination of functional groups imparts the compound with distinct chemical properties, making it an intriguing candidate for various biological assays and drug discovery efforts.

Recent research has highlighted the potential of N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to play crucial roles in the pathogenesis of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is thought to involve the activation of caspase-dependent apoptotic pathways and the suppression of cell proliferation.

The pharmacokinetic profile of N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide has been another area of focus in recent studies. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. Its oral bioavailability and stability in physiological conditions have been evaluated in animal models, providing valuable insights into its suitability for further clinical development.

The safety profile of N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide is also an important consideration. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further investigations are necessary to fully assess its safety in humans and to identify any potential long-term side effects.

In conclusion, N-(3-cyanophenyl)-3-nitrobenzene-1-carboximidamide (CAS No. 339009-97-1) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it a valuable subject for ongoing research and development efforts in the pharmaceutical industry. As more studies continue to uncover its full potential, this compound may pave the way for innovative treatments that address significant unmet medical needs.